Cas no 2137769-85-6 (Benzenemethanol, 3-methyl-α-[(3-thienylamino)methyl]-)

• Product name: Benzenemethanol, 3-methyl-α-[(3-thienylamino)methyl]-
• CAS No: 2137769-85-6
• MF: C₁₃H₁₅NOS
• MW: 233.329302072525
• CID: 5279206
• PubChem ID: 165444860

Benzenemethanol, 3-methyl-α-[(3-thienylamino)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 3-methyl-α-[(3-thienylamino)methyl]-
• 1-(3-methylphenyl)-2-[(thiophen-3-yl)amino]ethan-1-ol
• 2137769-85-6
• EN300-692764

• Inchi： 1S/C13H15NOS/c1-10-3-2-4-11(7-10)13(15)8-14-12-5-6-16-9-12/h2-7,9,13-15H,8H2,1H3
• InChI Key： QOCUJBHKKVLCSS-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)NCC(C1C=CC=C(C)C=1)O

Computed Properties

• Exact Mass: 233.08743528g/mol
• Monoisotopic Mass: 233.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 60.5Ų

Additional information on Benzenemethanol, 3-methyl-α-[(3-thienylamino)methyl]-

Exploring Benzenemethanol, 3-methyl-α-[(3-thienylamino)methyl]- (CAS No. 2137769-85-6): Properties, Applications, and Innovations

In the realm of organic chemistry, Benzenemethanol, 3-methyl-α-[(3-thienylamino)methyl]- (CAS No. 2137769-85-6) stands out as a compound of significant interest due to its unique structural features and potential applications. This aromatic alcohol derivative, characterized by the presence of a thienylamino moiety and a methyl-substituted benzene ring, has garnered attention in pharmaceutical and material science research. Its molecular architecture, combining a benzenemethanol core with a 3-thienyl group, offers versatile reactivity, making it a valuable intermediate in synthetic chemistry.

The compound’s CAS No. 2137769-85-6 serves as a critical identifier for researchers and manufacturers, ensuring precise communication in academic and industrial settings. Recent trends in AI-driven drug discovery and green chemistry have amplified interest in such specialized intermediates. For instance, the integration of machine learning in molecular design has highlighted the potential of Benzenemethanol, 3-methyl-α-[(3-thienylamino)methyl]- as a building block for bioactive molecules. Users frequently search for "thienyl-substituted benzenemethanol applications" or "CAS 2137769-85-6 synthesis," reflecting its relevance in modern research.

From a synthetic perspective, the compound’s 3-methyl-α-[(3-thienylamino)methyl] side chain introduces steric and electronic effects that influence its reactivity. This feature is particularly valuable in catalysis and polymer chemistry, where tailored molecular structures are essential. Researchers exploring "heterocyclic benzenemethanol derivatives" often encounter this compound as a case study in regioselective functionalization. Its compatibility with cross-coupling reactions further expands its utility in creating complex architectures for advanced materials.

In the context of sustainability, Benzenemethanol, 3-methyl-α-[(3-thienylamino)methyl]- aligns with the growing demand for eco-friendly intermediates. Its potential use in biodegradable polymers or low-toxicity pharmaceuticals resonates with global initiatives like the UN Sustainable Development Goals. Searches for "green synthesis of thienylamino compounds" or "non-hazardous chemical intermediates" underscore this alignment. Moreover, the compound’s stability under ambient conditions makes it a practical choice for industrial-scale applications.

Looking ahead, the intersection of computational chemistry and experimental validation promises new insights into the properties of CAS No. 2137769-85-6. Questions such as "How does 3-thienyl substitution affect benzenemethanol reactivity?" or "What are the spectroscopic signatures of this compound?" dominate academic forums. These inquiries reflect the compound’s role in advancing structure-activity relationship studies, particularly in medicinal chemistry and material science.

In summary, Benzenemethanol, 3-methyl-α-[(3-thienylamino)methyl]- exemplifies the synergy between traditional organic synthesis and cutting-edge research. Its CAS No. 2137769-85-6 not only ensures traceability but also symbolizes the compound’s integration into contemporary scientific discourse. As industries and academia prioritize innovation and sustainability, this compound is poised to remain a focal point in the exploration of functionalized aromatics and their transformative applications.